Cas no 957227-92-8 (2-Bromo-3-(methoxycarbonyl)benzoic acid)

• Product Name: 2-Bromo-3-(methoxycarbonyl)benzoic acid
• CAS No: 957227-92-8
• MF: C₉H₇BrO₄
• MW: 259.053482294083
• CID: 1090980
• PubChem ID: 71777620
• Update Time: 2025-04-20

2-Bromo-3-(methoxycarbonyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-(methoxycarbonyl)benzoic acid
• 2-bromo-1,3-Benzenedicarboxylic acid 1-methyl ester
• 2-bromo-isophthalic acid monomethyl ester
• 2-bromo-3-methoxycarbonylbenzoic acid
• FT-0690071
• 957227-92-8

• Inchi： 1S/C9H7BrO4/c1-14-9(13)6-4-2-3-5(7(6)10)8(11)12/h2-4H,1H3,(H,11,12)
• InChI Key： SXKVNQHLHKDJJF-UHFFFAOYSA-N
• SMILES： BrC1C(C(=O)O)=CC=CC=1C(=O)OC

Computed Properties

• Exact Mass: 257.95277g/mol
• Monoisotopic Mass: 257.95277g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 63.6Ų